Cas no 1211596-20-1 (thieno[3,2-d]pyrimidine-7-carboxylic acid)

Thieno[3,2-d]pyrimidine-7-carboxylic acid is a heterocyclic compound featuring a fused thienopyrimidine core with a carboxylic acid functional group at the 7-position. This structure imparts versatility in medicinal chemistry and materials science, serving as a key intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and other pharmacologically active agents. The carboxylic acid moiety allows for further derivatization, enabling the introduction of amide, ester, or other functional groups. Its rigid aromatic scaffold contributes to stable molecular interactions, making it valuable in drug design. High purity and well-defined reactivity enhance its utility in research and industrial applications, particularly in targeted synthesis and lead optimization.

thieno[3,2-d]pyrimidine-7-carboxylic acid structure

1211596-20-1 structure

Product Name:thieno[3,2-d]pyrimidine-7-carboxylic acid

CAS No:1211596-20-1

MF:C₇H₄N₂O₂S

MW:180.183859825134

MDL:MFCD11520372

CID:2617434

PubChem ID:55274737

Update Time:2025-10-29

thieno[3,2-d]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- thieno[3,2-d]pyrimidine-7-carboxylic acid
- AS-36463
- MFCD11520372
- AKOS006324511
- PUWCNAHJTYTHKV-UHFFFAOYSA-N
- CS-0084778
- DA-47170
- THIENO[3,2-D]PYRIMIDINE-7-CARBOXYLICACID
- 1211596-20-1
- DTXSID90717251
- SCHEMBL359686
- MDL： MFCD11520372
- Inchi： 1S/C7H4N2O2S/c10-7(11)4-2-12-5-1-8-3-9-6(4)5/h1-3H,(H,10,11)
- InChI Key： PUWCNAHJTYTHKV-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C2=C1C=NC=N2

Computed Properties

Exact Mass: 179.99934855g/mol
Monoisotopic Mass: 179.99934855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 91.3Å²

thieno[3,2-d]pyrimidine-7-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T430148-2.5mg	Thieno[3,2-d]pyrimidine-7-carboxylic Acid	1211596-20-1		2.5mg	$ 50.00	2022-06-02
TRC	T430148-5mg	Thieno[3,2-d]pyrimidine-7-carboxylic Acid	1211596-20-1		5mg	$ 70.00	2022-06-02
TRC	T430148-25mg	Thieno[3,2-d]pyrimidine-7-carboxylic Acid	1211596-20-1		25mg	$ 250.00	2022-06-02
Chemenu	CM270064-1g	Thieno[3,2-d]pyrimidine-7-carboxylic acid	1211596-20-1	95%	1g	$***	2023-04-03
abcr	AB447193-250 mg	Thieno[3,2-d]pyrimidine-7-carboxylic acid	1211596-20-1		250mg	€722.40	2023-04-22
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00613-5g	Thieno[3,2-d]pyrimidine-7-carboxylic Acid	1211596-20-1	95%	5g	$2100	2023-09-07
eNovation Chemicals LLC	Y1257174-250mg	thieno[3,2-d]pyriMidine-7-carboxylic acid	1211596-20-1	97%	250mg	$1340	2024-06-06
eNovation Chemicals LLC	Y1257174-1g	thieno[3,2-d]pyriMidine-7-carboxylic acid	1211596-20-1	97%	1g	$2970	2024-06-06
Alichem	A089006137-250mg	Thieno[3,2-d]pyrimidine-7-carboxylic acid	1211596-20-1	97%	250mg	$502.44	2023-09-04
Alichem	A089006137-1g	Thieno[3,2-d]pyrimidine-7-carboxylic acid	1211596-20-1	97%	1g	$1266.88	2023-09-04